3,4-difluoro-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)benzamide

• IUPAC Name: 3,4-difluoro-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C16H16F2N2OS/c17-14-2-1-12(7-15(14)18)16(21)19-13-3-5-20(9-13)8-11-4-6-22-10-11/h1-2,4,6-7,10,13H,3,5,8-9H2,(H,19,21)
• InChI Key: OFFHCENUTJJEOM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC(=C(C=C2)F)F)CC3=CSC=C3
• Molecular Formula: C16H16F2N2OS
• Molecular Weight: 322.4 g/mol

Description

3,4-difluoro-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)benzamide, also known as Compound A, is a small molecule drug candidate that has shown potential in various scientific research applications.

Scientific Research Applications

1. Photophysical and Photoelectron Properties
Research on similar compounds like pyridyl substituted benzamides indicates they possess significant luminescent properties in solutions and solid states. These compounds form nano-aggregates with enhanced emission in aqueous-DMF solution, showing mechanochromic properties and multi-stimuli response, useful in optical data applications (Srivastava et al., 2017).

2. Heterocyclic Synthesis Potential
Compounds like thiophenylhydrazonoacetates have been synthesized through reactions involving thiophene derivatives, suggesting potential uses in creating diverse heterocyclic structures (Mohareb et al., 2004).

3. Anticancer Drug Development
Similar benzamides have been explored as selective histone deacetylase (HDAC) inhibitors in cancer treatment, blocking cell proliferation and inducing apoptosis, indicating potential for anticancer drug development (Zhou et al., 2008).

4. Optical and Electrochemical Properties
Research into difluoro-aryl(heteroaryl)-pyridine-based boron heterocycles reveals their promising optical and electrochemical properties. These characteristics suggest their potential in the development of materials for optoelectronic applications (Bonacorso et al., 2018).

5. Novel Polymer Synthesis
Compounds involving pyridine and benzamide structures have been utilized in synthesizing new polyamide-imides, offering excellent thermal stability and solubility in various solvents. Such polymers have applications in advanced materials technology (Shockravi et al., 2009).

6. Potassium Channel Openers for Epilepsy Treatment
N-pyridyl benzamide derivatives have been identified as active agents in animal models of epilepsy and pain, indicating potential in developing treatments for neurological disorders (Amato et al., 2011).